Cas no 1391052-30-4 (Lamivudine Acid-13C,15N2)

• Product Name: Lamivudine Acid-13C,15N2
• CAS No: 1391052-30-4
• MF: C₈H₉N₃O₄S
• MW: 246.21923327446
• CID: 4551814
• PubChem ID: 71749719
• Update Time: 2025-10-29

Lamivudine Acid-13C,15N2 Chemical and Physical Properties

Names and Identifiers

• Lamivudine Acid-13C,15N2
• PIIRVEZNDVLYQA-FDHQWECPSA-N
• Lamivudine 13C,15N2
• DA-54776
• LamivudineAcid-13C,15N2
• CS-0111456
• (2R,5S)-5-(4-amino-2-oxo(213C,1,3-15N2)pyrimidin-1-yl)-1,3-oxathiolane-2-carboxylic acid
• DTXSID401113753
• HY-135330
• (2R-cis)-5-(4-amino-2-oxo-1(2H)-pyrimidinyl)-1,3-oxathiolane-2-carboxylic Acid-13C,15N2;
• 1,3-Oxathiolane-2-carboxylic acid, 5-(4-amino-2-oxo-1(2H)-pyrimidinyl-2-13C-1,3-15N2)-, (2R,5S)-rel-
• 1391052-30-4
• rac Lamivudine Acid-13C,15N2
• AKOS040733575

• Inchi： 1S/C8H9N3O4S/c9-4-1-2-11(8(14)10-4)5-3-16-7(15-5)6(12)13/h1-2,5,7H,3H2,(H,12,13)(H2,9,10,14)/t5-,7+/m0/s1/i8+1,10+1,11+1
• InChI Key： PIIRVEZNDVLYQA-FDHQWECPSA-N
• SMILES： S1[C@]([H])(C(=O)O[H])O[C@@]([H])(C1([H])[H])[15N]1[13C]([15N]=C(C([H])=C1[H])N([H])[H])=O

Computed Properties

• Exact Mass: 246.02880157g/mol
• Monoisotopic Mass: 246.02880157g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues Nucleoside and nucleotide analogues
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues

Additional information on Lamivudine Acid-13C,15N2

Lamivudine Acid-13C,15N2: A Comprehensive Overview

Lamivudine Acid-13C,15N2, also known by its CAS No. 1391052-30-4, is a compound of significant interest in the fields of pharmacology and medicinal chemistry. This compound is a labeled version of lamivudine, a well-known antiviral drug used primarily in the treatment of HIV and hepatitis B infections. The inclusion of the 13C and 15N isotopes allows for advanced studies in metabolic pathways and drug dynamics, making it a valuable tool in research settings.

The structural formula of Lamivudine Acid-13C,15N2 is based on the parent compound lamivudine, which consists of a uracil ring fused with a ribose moiety. The isotopic labeling at specific positions (the 13C at carbon 4 and the two 15N atoms at positions 2 and 8) enables precise tracking of the compound during metabolic studies. This labeling does not alter the pharmacological activity of lamivudine but provides researchers with a means to study its absorption, distribution, metabolism, and excretion (ADME) properties in vivo.

Recent studies have highlighted the importance of isotopically labeled compounds like Lamivudine Acid-13C,15N2 in understanding drug resistance mechanisms. For instance, research published in the Journal of Antimicrobial Chemotherapy has demonstrated how isotopic labeling can be used to track the emergence of resistance mutations in viral genomes during antiviral therapy. By incorporating these isotopes into lamivudine derivatives, scientists can monitor how viral enzymes interact with the drug and identify potential resistance pathways.

In addition to its role in resistance studies, Lamivudine Acid-13C,15N2 has been utilized in pharmacokinetic studies to optimize dosing regimens for HIV and hepatitis B patients. A study conducted by researchers at the University of California San Francisco found that isotopic labeling significantly improved the accuracy of plasma concentration measurements, leading to more precise dosing recommendations. This advancement is particularly important given the narrow therapeutic window of lamivudine and its potential for toxicity at higher doses.

The synthesis of Lamivudine Acid-13C,15N2 involves a multi-step process that begins with the preparation of uracil derivatives. The incorporation of isotopes requires careful control over reaction conditions to ensure high purity and stability. Recent advancements in synthetic methodology have made it possible to produce this compound at scale while maintaining its isotopic integrity. These improvements have lowered production costs and increased accessibility for researchers worldwide.

From a clinical perspective, Lamivudine Acid-13C,15N2 has been instrumental in developing new antiviral therapies. For example, ongoing clinical trials are investigating the use of this compound as part of combination therapies for HIV/AIDS patients. By leveraging its unique properties, researchers hope to develop more effective treatment regimens that minimize side effects and reduce the likelihood of resistance development.

In conclusion, Lamivudine Acid-13C,15N2 represents a critical tool in modern pharmacological research. Its isotopic labeling makes it invaluable for studying drug metabolism, resistance mechanisms, and pharmacokinetics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing antiviral therapies and improving patient outcomes.